2-[(4-bromophenyl)sulfonylamino]-N-ethyl-1,3-benzothiazole-6-sulfonamide
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Overview
Description
The compound 2-[(4-bromophenyl)sulfonylamino]-N-ethyl-1,3-benzothiazole-6-sulfonamide is a sulfonamide derivative that is likely to exhibit interesting chemical and biological properties due to the presence of a benzothiazole core and a sulfonylamino group. While the provided papers do not directly discuss this compound, they do provide insights into related chemical structures and their synthesis, which can be informative for understanding the compound .
Synthesis Analysis
The synthesis of related sulfonamide derivatives is detailed in the first paper, where 2-(bromomethyl)-1-sulfonylaziridines are converted into 3-sulfonamido-2,3,4,5-tetrahydro-1,5-benzothiazepines using 2-aminothiophenol in the presence of K2CO3 . This process involves the formation of a benzothiazepine ring, which is structurally related to the benzothiazole ring in the compound of interest. The regio- and stereocontrolled synthesis approach described could potentially be adapted for the synthesis of this compound, ensuring the correct placement of substituents on the benzothiazole core.
Molecular Structure Analysis
The second paper provides information on the molecular structure of a related compound, 4-(1,3-benzothiazol-2-yl)thiophene-2-sulfonamide, and its interaction with cyclin-dependent kinase 5 (cdk5) . The X-ray coordinates reported for the ligand with cdk5 show an unusual binding mode, which could be relevant when considering the binding properties of this compound. The presence of the benzothiazole moiety in both compounds suggests that they may share similar molecular interactions.
Chemical Reactions Analysis
Although the provided papers do not directly address the chemical reactions of the specific compound , they do offer insights into the reactivity of similar sulfonamide structures. The synthesis pathways described in the first paper involve the use of bromomethyl groups and sulfonyloxy groups, which are key functional groups that can undergo further chemical transformations . These insights could be applied to predict the reactivity of the bromophenyl and sulfonamide groups in this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from the structural features present in the compound. The benzothiazole ring system is known for its stability and planarity, which could affect the compound's crystallinity and solubility. The sulfonylamino group may contribute to the compound's acidity and potential for hydrogen bonding, impacting its solubility and interaction with biological targets. The presence of the bromophenyl group suggests potential reactivity in cross-coupling reactions, which could be utilized in further chemical modifications.
Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
The ABTS/PP decolorization assay, a method used to evaluate the antioxidant capacity of compounds, involves reaction pathways that might be relevant to understanding the activities of similar sulfonamide-based compounds. Some antioxidants, particularly of phenolic nature, can form coupling adducts with radicals, indicating specific reactions that could be pertinent to compounds like 2-[(4-bromophenyl)sulfonylamino]-N-ethyl-1,3-benzothiazole-6-sulfonamide. The specificity and relevance of oxidation products from these reactions offer a foundation for exploring antioxidant applications of sulfonamide derivatives (Ilyasov et al., 2020).
Sulfonamide-Based Drug Development
Sulfonamide compounds, including structures similar to the specified chemical, play significant roles in drug development due to their wide range of pharmacological activities. These activities include, but are not limited to, antimicrobial, anticancer, and anti-inflammatory effects. The primary sulfonamide moiety, integral to many clinically used drugs, showcases the versatility and importance of these compounds in medicinal chemistry, suggesting potential applications in developing new therapeutic agents (Carta et al., 2012).
Benzothiazole Derivatives in Medicinal Chemistry
Benzothiazole and its derivatives exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. The structural component of benzothiazole, integral to the specified compound, is essential in the development of antitumor agents. This highlights the potential of this compound in exploring new therapeutic avenues, especially in cancer treatment (Kamal et al., 2015).
Antibacterial to Antitumor Properties of Sulfonamides
Sulfonamides have transitioned from primarily being antibacterial agents to demonstrating significant antitumor properties. This evolution underlines the chemical versatility of sulfonamide-based compounds, including their potential application in the development of bioactive substances with antitumor properties. The broad biological activities inherent to sulfonamides, informed by their structural diversity, indicate the possibility of exploring similar compounds for antitumor applications (Azevedo-Barbosa et al., 2020).
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to exhibit a wide range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence how the compound interacts with its targets.
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Given the wide range of biological activities associated with thiazole derivatives , it is likely that this compound would have diverse molecular and cellular effects.
properties
IUPAC Name |
2-[(4-bromophenyl)sulfonylamino]-N-ethyl-1,3-benzothiazole-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN3O4S3/c1-2-17-25(20,21)12-7-8-13-14(9-12)24-15(18-13)19-26(22,23)11-5-3-10(16)4-6-11/h3-9,17H,2H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYJFRIKOCJJFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NS(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN3O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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